Cas no 330-03-0 (Benzene, 1-(2,2-dichloro-1,1-difluoroethoxy)-4-methyl-)

• Product name: Benzene, 1-(2,2-dichloro-1,1-difluoroethoxy)-4-methyl-
• CAS No: 330-03-0
• MF: C₉H₈Cl₂F₂O
• MW: 241.062027931213
• CID: 3940734

Benzene, 1-(2,2-dichloro-1,1-difluoroethoxy)-4-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-(2,2-dichloro-1,1-difluoroethoxy)-4-methyl-

Additional information on Benzene, 1-(2,2-dichloro-1,1-difluoroethoxy)-4-methyl-

Comprehensive Overview of Benzene, 1-(2,2-dichloro-1,1-difluoroethoxy)-4-methyl- (CAS No. 330-03-0)

Benzene, 1-(2,2-dichloro-1,1-difluoroethoxy)-4-methyl- (CAS No. 330-03-0) is a specialized organic compound with a unique molecular structure. This compound belongs to the class of halogenated aromatic ethers, which are widely studied for their diverse applications in industrial and research settings. The presence of both chloro and fluoro substituents in its structure enhances its reactivity and stability, making it a subject of interest in advanced chemical synthesis.

The compound's systematic name, 1-(2,2-dichloro-1,1-difluoroethoxy)-4-methylbenzene, reflects its precise chemical configuration. Researchers often explore its potential in material science and pharmaceutical intermediates, given its ability to act as a building block for more complex molecules. Its CAS number 330-03-0 serves as a unique identifier in global chemical databases, ensuring accurate referencing in scientific literature.

In recent years, the demand for halogenated compounds like Benzene, 1-(2,2-dichloro-1,1-difluoroethoxy)-4-methyl- has grown due to their role in developing high-performance polymers and specialty chemicals. Environmental concerns and regulatory shifts have also spurred interest in sustainable synthesis methods for such compounds. Users frequently search for "eco-friendly halogenation techniques" or "applications of difluoroethoxy benzene derivatives," highlighting the intersection of innovation and environmental responsibility.

The compound's physicochemical properties, such as boiling point, solubility, and stability under various conditions, are critical for its practical use. Analytical techniques like GC-MS and NMR spectroscopy are commonly employed to characterize CAS 330-03-0. These methods ensure purity and consistency, which are vital for industrial applications. Searches for "analytical methods for halogenated ethers" or "quality control of benzene derivatives" reflect the need for reliable data in this field.

Another area of interest is the compound's potential in agrochemical research. While not directly used in end products, intermediates like 1-(2,2-dichloro-1,1-difluoroethoxy)-4-methylbenzene play a role in developing novel crop protection agents. Queries such as "role of halogenated intermediates in agrochemicals" or "synthesis of methylbenzene derivatives" demonstrate the compound's relevance in addressing global agricultural challenges.

From a safety and handling perspective, proper storage and transportation protocols are essential for Benzene, 1-(2,2-dichloro-1,1-difluoroethoxy)-4-methyl-. Although it is not classified as hazardous under standard regulations, adherence to good laboratory practices (GLP) is recommended. Users often seek information on "safe handling of aromatic ethers" or "storage conditions for halogenated compounds," emphasizing the importance of workplace safety.

In conclusion, Benzene, 1-(2,2-dichloro-1,1-difluoroethoxy)-4-methyl- (CAS No. 330-03-0) is a versatile compound with significant potential in multiple industries. Its unique structure and properties make it a valuable subject for ongoing research, particularly in the context of green chemistry and advanced material development. As scientific inquiry evolves, this compound will likely remain a focal point for innovation and application-driven studies.